Cas no 2096337-36-7 (2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester)

• Product Name: 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester
• CAS No: 2096337-36-7
• MF: C₁₇H₂₇BClNO₂
• MW: 323.66578412056
• MDL: MFCD18311897
• CID: 4638086
• PubChem ID: 53217304
• Update Time: 2025-05-20

2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester
• N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine
• N-[[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-2-methylpropan-2-amine
• 2096337-36-7
• 2-Chloro-4-(N-tert-butylaminomethyl)phenylboronic Acid Pinacol Ester
• CS-0176555
• BS-34420
• MFCD18311897
• TERT-BUTYL({[3-CHLORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL})AMINE
• F73929

• MDL： MFCD18311897
• Inchi： 1S/C17H27BClNO2/c1-15(2,3)20-11-12-8-9-13(14(19)10-12)18-21-16(4,5)17(6,7)22-18/h8-10,20H,11H2,1-7H3
• InChI Key： DKJROSQAUOLZPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)CNC(C)(C)C

Computed Properties

• Exact Mass: 323.1823370g/mol
• Monoisotopic Mass: 323.1823370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Additional information on 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester

2-Chloro-4-(N-t-butylaminomethyl)phenylboronic Acid, Pinacol Ester

The compound with CAS No. 2096337-36-7, known as 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester, is a highly specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in the construction of complex molecular architectures. Recent advancements in catalytic systems and reaction conditions have further enhanced its utility, making it a cornerstone in modern organic chemistry.

The pinacol ester form of this boronic acid is especially advantageous due to its stability and ease of handling compared to other boronic acid derivatives. This stability is crucial for large-scale syntheses and industrial applications. The presence of the t-butyl amino methyl group at the 4-position of the phenyl ring introduces unique electronic and steric properties, which can be exploited in various synthetic transformations. Recent studies have demonstrated its potential in the synthesis of bioactive molecules, where precise control over regioselectivity and stereoselectivity is essential.

From a structural standpoint, 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester exhibits a fascinating balance between aromaticity and functional group reactivity. The chlorine substituent at the 2-position not only influences the electronic environment of the aromatic ring but also serves as a directing group for further substitution reactions. This dual functionality makes it an ideal building block for constructing heterocyclic compounds and polyaromatic systems, which are widely studied for their applications in optoelectronics and drug discovery.

Recent research has also highlighted the importance of this compound in the development of advanced materials. For instance, its use in the synthesis of conjugated polymers has shown promise for applications in organic electronics, such as flexible displays and photovoltaic devices. The ability to fine-tune the electronic properties of these materials through strategic substitution patterns has been a focal point of many studies, underscoring the versatility of this compound.

In terms of synthesis, 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester can be prepared via a variety of methods, including hydroboration reactions and transition-metal-mediated couplings. The choice of synthetic pathway often depends on the desired scale and purity requirements. Recent innovations in catalysis have enabled more efficient and environmentally friendly routes to this compound, aligning with current trends toward sustainable chemistry.

The application scope of this compound extends beyond traditional organic synthesis into areas such as medicinal chemistry and nanotechnology. For example, its role as an intermediate in drug development has been explored in several recent studies targeting various therapeutic areas, including oncology and neurodegenerative diseases. The ability to modify its structure to enhance pharmacokinetic properties while maintaining bioactivity has been a key focus in these investigations.

Moreover, the pinacol ester form of this boronic acid has been shown to exhibit interesting self-assembling properties under certain conditions. This behavior has implications for the development of supramolecular systems and soft matter materials, which are currently at the forefront of materials science research.

In conclusion, 2-Chloro-4-(N-t-butylaminomethyl)phenylboronic acid, pinacol ester stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique combination of structural features and reactivity continues to drive innovation in organic synthesis, materials science, and drug discovery. As research progresses, it is likely that new uses for this compound will emerge, further solidifying its importance in contemporary chemical research.